Cas no 946343-52-8 (N-(4-ethoxyphenyl)-2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}acetamide
• CAS No: 946343-52-8
• MF: C₂₃H₂₄N₂O₄S
• MW: 424.512664794922
• CID: 5504324
• Update Time: 2025-07-01

N-(4-ethoxyphenyl)-2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-[5-methoxy-4-oxo-2-(phenylsulfanylmethyl)pyridin-1-yl]acetamide
• N-(4-ethoxyphenyl)-2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}acetamide

• Inchi： 1S/C23H24N2O4S/c1-3-29-19-11-9-17(10-12-19)24-23(27)15-25-14-22(28-2)21(26)13-18(25)16-30-20-7-5-4-6-8-20/h4-14H,3,15-16H2,1-2H3,(H,24,27)
• InChI Key： RKZWSLJYIJZLHH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CN1C(CSC2=CC=CC=C2)=CC(=O)C(OC)=C1

Additional information on N-(4-ethoxyphenyl)-2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}acetamide

N-(4-ethoxyphenyl)-2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}acetamide (CAS No. 946343-52-8): An Overview of Its Structure, Properties, and Applications

N-(4-ethoxyphenyl)-2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}acetamide (CAS No. 946343-52-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the dihydropyridine class and exhibits a unique combination of structural features that contribute to its potential therapeutic applications.

The molecular structure of N-(4-ethoxyphenyl)-2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}acetamide is characterized by a central 1,4-dihydropyridine ring, which is a common scaffold in many bioactive compounds. The presence of the methoxy and phenylsulfanyl groups on the ring, along with the ethoxyphenyl substituent on the acetamide moiety, imparts specific pharmacological properties to this molecule. These structural features have been shown to influence the compound's biological activity and selectivity.

Recent studies have highlighted the potential of N-(4-ethoxyphenyl)-2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}acetamide in various therapeutic areas. One notable application is in the treatment of cardiovascular diseases. Dihydropyridines are well-known calcium channel blockers, and this particular compound has demonstrated significant calcium channel blocking activity. This property makes it a promising candidate for the development of new drugs to treat hypertension and other cardiovascular conditions.

In addition to its cardiovascular effects, N-(4-ethoxyphenyl)-2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}acetamide has also shown potential in neurodegenerative disorders. Research has indicated that this compound can modulate calcium influx in neuronal cells, which is a critical factor in the pathogenesis of diseases such as Alzheimer's and Parkinson's. The ability to regulate calcium levels in neurons could potentially slow down or prevent neurodegeneration.

The pharmacokinetic properties of N-(4-ethoxyphenyl)-2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}acetamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. These properties are crucial for its potential use in long-term therapeutic regimens.

From a synthetic chemistry perspective, the preparation of N-(4-ethoxyphenyl)-2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-y l}acetamide involves several steps that require precise control over reaction conditions. The synthesis typically starts with the formation of the 1,4-dihydropyridine ring through a multicomponent reaction involving an aldehyde, an amine, and an acetylenic or vinyl derivative. Subsequent functional group manipulations are then carried out to introduce the desired substituents.

The safety profile of N-(4-e th oxy phen yl ) - 2 - { 5 - me th oxy - 4 - ox o - 2 - ( p he n yl su l f an yl ) me th yl - 1 , 4 - di hy dro py ri din - 1 - yl } ac et am ide has been evaluated in preclinical studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-(4-e th oxy phen yl ) - 2 - { 5 - me th oxy - 4 - ox o - 2 - ( p he n yl su l f an yl ) me th yl - 1 , 4 - di hy dro py ri din - 1 - yl } ac et am ide (CAS No. 946343-528) represents a promising compound with diverse therapeutic potential. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development in both cardiovascular and neurological disorders. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is likely to play an increasingly important role in modern medicine.